Cas no 7471-32-1 (Ethanone,1-(3-nitrophenyl)-, oxime)

Ethanone,1-(3-nitrophenyl)-, oxime structure
7471-32-1 structure
Product Name:Ethanone,1-(3-nitrophenyl)-, oxime
CAS No:7471-32-1
MF:C8H8N2O3
MW:180.16072177887
CID:574532
PubChem ID:5385362
Update Time:2025-04-19

Ethanone,1-(3-nitrophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3-nitrophenyl)-, oxime
    • 1-(3-Nitrophenyl)-1-ethanone oxime
    • DTXSID90419682
    • 1-(3-NITROPHENYL)ETHANONE OXIME
    • NSC403578
    • AKOS006243084
    • 7471-32-1
    • NSC-403578
    • Inchi: 1S/C8H8N2O3/c1-6(9-11)7-3-2-4-8(5-7)10(12)13/h2-5,11H,1H3/b9-6-
    • InChI Key: PDRKZXUNOXCETR-TWGQIWQCSA-N
    • SMILES: [O-][N+](C1=CC=CC(/C(/C)=N\O)=C1)=O

Computed Properties

  • Exact Mass: 180.05354
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.293
  • Boiling Point: 334.546°C at 760 mmHg
  • Flash Point: 156.128°C
  • Refractive Index: 1.578
  • PSA: 75.73
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